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Compound of Interest

Compound Name: SCH 486757

Cat. No.: B1681544 Get Quote

For researchers, scientists, and drug development professionals engaged with the potent

nociceptin/orphanin FQ peptide (NOP) receptor agonist SCH 486757, ensuring its proper

disposal is a critical component of laboratory safety and environmental responsibility. While a

specific Safety Data Sheet (SDS) detailing the disposal of SCH 486757 is not publicly

available, this guide provides a comprehensive disposal plan based on established best

practices for pharmacologically active and potentially hazardous chemical waste.

Core Principles of SCH 486757 Disposal
Given that SCH 486757 is a potent, biologically active compound, it must be treated as

hazardous chemical waste. The primary goal is to prevent its release into the environment and

to ensure the safety of all personnel. The following procedures are based on general laboratory

safety protocols and information gleaned from safety data sheets for other hazardous

chemicals.

It is imperative to consult with your institution's Environmental Health and Safety (EHS) office

for specific guidance and to ensure compliance with all local, state, and federal regulations.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name:

"SCH 486757."
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Segregate SCH 486757 waste from other laboratory waste streams. Do not mix it with

non-hazardous trash, sharps containers (unless the sharps are contaminated with SCH
486757), or other chemical waste unless explicitly permitted by your EHS office.

Waste Collection and Storage:

Solid Waste: Collect solid SCH 486757, such as unused powder, contaminated personal

protective equipment (PPE) like gloves and lab coats, and any contaminated lab supplies

(e.g., weigh boats, pipette tips) in a dedicated, sealable, and chemically resistant

container.

Liquid Waste: Collect solutions containing SCH 486757 in a sealed, leak-proof, and

chemically compatible container. If the solvent is flammable, the container should be

stored in a flammable-liquids cabinet.

Empty Containers: Any container that has held pure SCH 486757 should be treated as

hazardous waste. If the container is to be disposed of, it should be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.

Store all SCH 486757 waste in a designated, secure area away from general laboratory

traffic.

Disposal Procedure:

All waste containing SCH 486757 must be disposed of through an approved hazardous

waste disposal facility.

Contact your institution's EHS office to arrange for the pickup and disposal of the waste.

Do not attempt to dispose of this chemical down the drain or in the regular trash.[1]

Personal Protective Equipment (PPE)
When handling SCH 486757 and its waste, always wear appropriate PPE:

Safety glasses or goggles

Chemical-resistant gloves
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A lab coat

Chemical and Physical Properties
While a comprehensive SDS for SCH 486757 is not available, some of its properties have been

documented in scientific literature.

Property Value Source

Molecular Formula C24H24Cl2N3O [2]

IUPAC Name

endo-8[bis(2-

chlorophenyl)methyl]-3-(2-

pyrimidinyl)-8-

azabicyclo[3.2.1]octan-3-ol

[2]

Receptor Binding
Potent nociceptin/orphanin FQ

peptide receptor (NOP) agonist
[2]

Experimental Protocols Cited
The information regarding the nature and properties of SCH 486757 is derived from preclinical

research studies. These studies typically involve in vitro binding assays and in vivo models to

assess the compound's efficacy and mechanism of action.[3][4][5]

Logical Workflow for SCH 486757 Disposal
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Caption: Logical workflow for the safe disposal of SCH 486757 waste.

By adhering to these procedures and maintaining open communication with your institution's

safety office, you can ensure the safe and compliant disposal of SCH 486757, protecting both
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yourself and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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